molecular formula C8H17NO4 B8763933 Methyl 3-(bis(2-hydroxyethyl)amino)propanoate

Methyl 3-(bis(2-hydroxyethyl)amino)propanoate

Cat. No.: B8763933
M. Wt: 191.22 g/mol
InChI Key: PDLCQBOPNILNFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(bis(2-hydroxyethyl)amino)propanoate is a useful research compound. Its molecular formula is C8H17NO4 and its molecular weight is 191.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H17NO4

Molecular Weight

191.22 g/mol

IUPAC Name

methyl 3-[bis(2-hydroxyethyl)amino]propanoate

InChI

InChI=1S/C8H17NO4/c1-13-8(12)2-3-9(4-6-10)5-7-11/h10-11H,2-7H2,1H3

InChI Key

PDLCQBOPNILNFH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCN(CCO)CCO

Related CAS

145087-17-8

Origin of Product

United States

Synthesis routes and methods I

Procedure details

At 20 to 30° C., 9.01 g of methyl acrylate was added to 10.0 g of diethanolamine. The resulting mixture was allowed to stand for 20 hours. The reaction mixture was concentrated under reduced pressure, whereby N,N-bis(2-hydroxyethyl)-2-(methoxycarbonyl)ethylamine was obtained (yield: 98%).
Quantity
9.01 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 10.5 grams of diethanolamine and 17.2 grams of methyl acrylate is heated under reflux for 24 hours. The excess methyl acrylate is removed under reduced pressure and the residue is purified using flash chromatography to afford the title compound as a thick oil.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
17.2 g
Type
reactant
Reaction Step One

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